N-(4-chloro-2-fluorophenyl)-2-[8-(3,5-dimethylphenoxy)-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide

• IUPAC Name: N-(4-chloro-2-fluorophenyl)-2-[8-(3,5-dimethylphenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• InChI: InChI=1S/C21H17ClFN5O3/c1-12-7-13(2)9-15(8-12)31-20-19-26-28(21(30)27(19)6-5-24-20)11-18(29)25-17-4-3-14(22)10-16(17)23/h3-10H,11H2,1-2H3,(H,25,29)
• InChI Key: ZNYUJDDFWVBFMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OC2=NC=CN3C2=NN(C3=O)CC(=O)NC4=C(C=C(C=C4)Cl)F)C
• Molecular Formula: C21H17ClFN5O3
• Molecular Weight: 441.8 g/mol

Description

N-(4-chloro-2-fluorophenyl)-2-[8-(3,5-dimethylphenoxy)-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide is a useful research compound. Its molecular formula is C21H17ClFN5O3 and its molecular weight is 441.85. The purity is usually 95%.
BenchChem offers high-quality N-(4-chloro-2-fluorophenyl)-2-[8-(3,5-dimethylphenoxy)-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chloro-2-fluorophenyl)-2-[8-(3,5-dimethylphenoxy)-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis Applications

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds designed with a fluorine atom allowing labeling with fluorine-18 for in vivo imaging using positron emission tomography (PET), showcases the application in radiosynthesis and imaging of the translocator protein (18 kDa) (Dollé et al., 2008).

Molecular Probing

Compounds based on the pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine scaffold, including those with high affinity and selectivity as antagonists for the human A(2A) adenosine receptor (AR), highlight the use of such molecules as molecular probes for studying the A(2A)AR (Kumar et al., 2011).

Anticancer and Antimicrobial Activities

The synthesis of novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides having anti-inflammatory activity demonstrates the compound's potential in the development of new therapeutic agents (Sunder & Maleraju, 2013).

Synthesis and Evaluation of Heterocycles

Research into the synthesis and evaluation of antipyrine-based heterocycles for anticancer and antimicrobial activities further exemplifies the diverse applications of such chemical frameworks in drug development (Riyadh et al., 2013).

Novel Derivatives for Neuroinflammation PET Imaging

The development of pyrazolo[1,5-a]pyrimidines as ligands for the translocator protein 18 kDa (TSPO), with potential for neuroinflammation PET imaging, underscores the role of these compounds in neuroscientific research and diagnostics (Damont et al., 2015).